cis-tert-Butyl 3-hydroxy-4-methylpiperidine-1-carboxylate
Overview
Description
“Cis-tert-Butyl 3-hydroxy-4-methylpiperidine-1-carboxylate” is a chemical compound with the molecular formula C11H21NO3 . It has a molecular weight of 215.29 . The compound is typically stored in a refrigerator and has a physical form of oil .
Molecular Structure Analysis
The IUPAC name for this compound is "tert-butyl (3R,4S)-4-hydroxy-3-methylpiperidine-1-carboxylate" . The InChI code for this compound is "1S/C11H21NO3/c1-8-7-12 (6-5-9 (8)13)10 (14)15-11 (2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m1/s1" . This information can be used to generate a 3D structure of the molecule.Physical and Chemical Properties Analysis
This compound has a molecular weight of 215.29 . It is an oil at room temperature . The compound should be stored in a refrigerator . Unfortunately, specific physical and chemical properties like melting point, boiling point, and solubility were not available in the sources I found.Scientific Research Applications
Chemistry and Pharmacology of Stereoisomers
Stereoisomers, including compounds structurally related to cis-tert-Butyl 3-hydroxy-4-methylpiperidine-1-carboxylate, have been extensively studied for their unique biological activities. For instance, ohmefentanyl, a compound within the 4-anilidopiperidine class, demonstrates the significance of stereochemistry in biological potency and receptor interactions. Research has focused on the differential biological properties of cis-stereoisomers, offering insights into ligand-receptor dynamics that could inform the development of more refined pharmacophores for opioid receptors (Brine et al., 1997).
Environmental Science and Biodegradation
Synthetic phenolic antioxidants, including compounds with tert-butyl groups, have been studied for their environmental occurrence, fate, and toxicity. This research underscores the importance of understanding the environmental impact of such compounds, potentially including derivatives of this compound. The findings suggest a need for future studies on contamination, behaviors, and toxicity effects of similar compounds (Liu & Mabury, 2020).
Synthetic Routes and Industrial Applications
The exploration of synthetic routes for compounds like vandetanib, which involve tert-butyl piperidine carboxylate intermediates, highlights the industrial relevance of such chemicals in pharmaceutical synthesis. These studies offer a foundation for optimizing synthetic processes for related compounds, potentially including this compound, for commercial and medicinal purposes (Mi, 2015).
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statement P261 suggests avoiding breathing dust/fume/gas/mist/vapours/spray .
Properties
IUPAC Name |
tert-butyl (3R,4R)-3-hydroxy-4-methylpiperidine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO3/c1-8-5-6-12(7-9(8)13)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADHBFIMXBSFQLJ-BDAKNGLRSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1O)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CCN(C[C@@H]1O)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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